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Compound of Interest

Compound Name: BMS-470539

Cat. No.: B1662630 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the

research compound BMS-470539. As a novel small molecule agonist, specific disposal

instructions may not be readily available. Therefore, adherence to general principles of

laboratory chemical waste management is paramount to ensure safety and regulatory

compliance.

I. Immediate Safety Considerations
Before handling BMS-470539 for disposal, it is crucial to consult your institution's Chemical

Hygiene Plan and contact your Environmental Health and Safety (EHS) department. All

chemical waste must be managed in accordance with local, state, and federal regulations.

Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves suitable for handling organic compounds.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.

II. Waste Characterization and Segregation
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Proper disposal begins with accurate waste characterization. Since a specific Safety Data

Sheet (SDS) for BMS-470539 is not widely available, it should be treated as a potentially

hazardous chemical.

Waste Identification:

Label all waste containers with "Hazardous Waste" and the full chemical name: "BMS-
470539". Do not use abbreviations.

Indicate the composition of any mixtures, listing all components and their approximate

percentages.

Segregation:

Solid Waste: Collect unused or expired BMS-470539 powder, contaminated weigh boats,

and disposable labware (e.g., pipette tips, tubes) in a dedicated, sealed container lined

with a plastic bag.

Liquid Waste: Collect solutions containing BMS-470539 in a separate, leak-proof, and

chemically compatible container (e.g., a high-density polyethylene (HDPE) carboy).

Do not mix with other solvent waste streams unless compatibility is confirmed.

Aqueous solutions should be kept separate from organic solvent solutions.

III. Disposal Procedures
Under no circumstances should BMS-470539 or its solutions be disposed of down the drain or

in regular trash.[1][2][3][4]

Step-by-Step Disposal Protocol:

Container Selection: Use appropriate, non-reactive containers with secure screw-top caps

for all BMS-470539 waste.[2][5][6] Ensure the container material is compatible with the

solvent used for solutions.

Labeling: Attach a completed hazardous waste tag to each container, as provided by your

institution's EHS office.[4] The label must include:
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The words "Hazardous Waste".

Generator's Name and Contact Information.

Building and Room Number.

Full chemical name(s) and concentration(s).

Accumulation start date.

Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[5][6] This area should be at or near the point of generation and under the

control of the laboratory personnel.

Ensure containers are kept closed except when adding waste.[1][5]

Store in secondary containment to prevent spills.

Waste Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Follow their specific procedures for requesting a collection.

IV. Decontamination of Empty Containers
Empty containers that held BMS-470539 must be decontaminated before disposal as regular

trash.

Triple Rinsing: Rinse the empty container three times with a suitable solvent (e.g., ethanol or

another solvent in which BMS-470539 is soluble).

Rinsate Collection: The rinsate from this process is considered hazardous waste and must

be collected in the appropriate liquid waste container.

Container Disposal: Once triple-rinsed, deface or remove the original label and dispose of

the container according to your institution's guidelines for non-hazardous lab glass or plastic.

[1]

V. Spill Management
In the event of a spill:
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Alert Personnel: Notify others in the immediate area.

Evacuate: If the spill is large or involves a volatile solvent, evacuate the area and contact

EHS.

Containment (for small spills):

Wearing appropriate PPE, absorb the spill with a chemical spill kit absorbent material.

Work from the outside of the spill inward.

Cleanup: Collect the absorbent material and any contaminated debris in a sealed bag or

container.

Disposal: Label the container as "Hazardous Waste: BMS-470539 spill debris" and dispose

of it through the EHS hazardous waste program.

Data Presentation
Chemical Property Data Source

Molecular Formula C₃₂H₄₁N₅O₄ · 2HCl Cayman Chemical

Molecular Weight 632.6 g/mol Cayman Chemical

Storage Temperature -20°C Cayman Chemical

Solubility (DMF) 25 mg/mL Cayman Chemical

Solubility (DMSO) 10 mg/mL Cayman Chemical

Solubility (Ethanol) 20 mg/mL Cayman Chemical

Solubility (PBS, pH 7.2) 5 mg/mL Cayman Chemical

Mandatory Visualizations
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Caption: Workflow for the proper disposal of BMS-470539 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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